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Compound of Interest

Compound Name: Sodium trimethoxyborohydride

Cat. No.: B096778

Essential Safety and Handling Guide for Sodium
Trimethoxyborohydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of Sodium trimethoxyborohydride, ensuring the well-being of laboratory personnel
and compliance with safety regulations. Adherence to these procedures is vital due to the
compound's hazardous properties.

Sodium trimethoxyborohydride is a flammable solid that reacts violently with water, releasing
flammable gas. It is harmful if swallowed, inhaled, or in contact with skin, and can cause
serious eye and skin irritation.[1] Always handle this chemical with the utmost care and under
controlled conditions.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The following equipment is
mandatory when handling Sodium trimethoxyborohydride:
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
full-face shield.[2]

Protects against dust,
splashes, and vapors that can
cause serious eye irritation or
damage.[1][2]

Hand Protection

Compatible chemical-resistant
gloves (e.g., Nitrile or
Neoprene rubber).[3][4]

Prevents skin contact, which
can be harmful.[1] Inspect
gloves for integrity before each

use.

Respiratory Protection

A NIOSH-approved respirator
is necessary if exposure limits
are exceeded or if irritation
occurs.[1] For spill clean-up, a
self-contained breathing

apparatus (SCBA) is required.
[1]

Protects against inhalation of

harmful dust and vapors.[1][3]

Skin and Body Protection

A flame-resistant or retardant
lab coat, fully buttoned, with
sleeves of sufficient length to
prevent skin exposure.[3] Wear
full-length pants and closed-
toe shoes.[3] For spills,
disposable coveralls are

recommended.[1]

Provides a barrier against
accidental skin contact and

protects from fire hazards.

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following workflow is crucial for safe handling.
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Preparation
- Verify fume hood and safety shower/eyewash functionality.
- Assemble all necessary PPE and materials.

l

Handling
- Handle exclusively in a chemical fume hood or glove box under inert gas (e.g., nitrogen).
- Ground/bond container and receiving equipment.

o T~

Storage Waste Disposal
- Store in a tightly closed container in a dry, well-ventilated area. - Collect waste in a designated, labeled container.
- Keep away from heat, sparks, and open flames. - Dispose of through a licensed professional waste disposal service.

Click to download full resolution via product page
Figure 1. A logical workflow for the safe handling of Sodium trimethoxyborohydride.
Experimental Protocol:

» Preparation: Before handling, ensure a certified chemical fume hood is operational and an
emergency eyewash station and safety shower are accessible.[3] Put on all required PPE as
detailed in the table above.

o Handling: Conduct all operations involving Sodium trimethoxyborohydride within a
chemical fume hood or a glove box under an inert atmosphere.[1][3] Use explosion-proof
electrical equipment.[1] Avoid creating dust.[2][3] Keep away from water and other
incompatible materials such as strong oxidizing agents, alcohols, and acids.[1]

» Storage: Store the compound in a tightly sealed container in a dry, well-ventilated location,
under an inert gas like nitrogen.[1][2] The storage area should be kept clear of heat sources
and ignition points.[1]

» Disposal: All waste containing Sodium trimethoxyborohydride must be treated as
hazardous. Contact a licensed professional waste disposal service for proper disposal in
accordance with federal, state, and local regulations.[1]

Emergency Response Plan
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Immediate and appropriate action is critical in the event of an emergency.

Click to download full resolution via product page

Figure 2. An emergency response flowchart for incidents involving Sodium
trimethoxyborohydride.

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] If skin
irritation occurs, seek medical advice.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do so. Continue rinsing and get immediate medical attention.[1]

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[1] If breathing becomes difficult, contact a physician.[1]

 Ingestion: If swallowed, call a poison control center or doctor immediately.[1] Do not induce
vomiting.[1]

Spill and Leak Procedures:
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In case of a spill, evacuate unprotected personnel.[1] Remove all sources of ignition.[1] Wear a
self-contained breathing apparatus, rubber boots and gloves, and disposable coveralls.[1]
Cover the spill with an inert material such as sand, vermiculite, or diatomite.[1] Collect the
absorbed material into a container for disposal.[1] Ventilate the area and wash the spill site
after the material pickup is complete.[1] Do not use water to clean up the spill.

Fire Fighting Measures:

Use carbon dioxide, dry chemical powder, or alcohol-resistant foam to extinguish a fire.[1] Do
not use water spray.[1] Firefighters should wear a self-contained breathing apparatus and full
protective impervious suit.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

